Cas no 172527-65-0 (1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-cyclopropylpropane-1,3-dione)

• Product Name: 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-cyclopropylpropane-1,3-dione
• CAS No: 172527-65-0
• MF: C₁₂H₉ClF₃NO₂
• MW: 291.653572797775
• CID: 1030998
• PubChem ID: 18996916
• Update Time: 2025-06-09

1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-cyclopropylpropane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-cyclopropylpropane-1,3-dione
• 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-3-cyclopropylpropane-1,3-dione
• 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-3-cyclopropyl-1,3-propanedione
• 7-(3-Chloro-5-(trifluoroMethyl)pyridin-2-yl)-5-Methyl-[1,2,4]triazolo[1,5-a]pyriMidine
• 172527-65-0
• SCHEMBL7700496
• A907545
• DTXSID90597232
• JHJIUGZFMQYCHE-UHFFFAOYSA-N

• Inchi： 1S/C12H9ClF3NO2/c13-8-3-7(12(14,15)16)5-17-11(8)10(19)4-9(18)6-1-2-6/h3,5-6H,1-2,4H2
• InChI Key： JHJIUGZFMQYCHE-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C(CC(C1CC1)=O)=O

Computed Properties

• Exact Mass: 291.0273907g/mol
• Monoisotopic Mass: 291.0273907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47Ų

Experimental Properties

• Density: 1.464±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.029 g/l) (25 º C),

1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-cyclopropylpropane-1,3-dione Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-cyclopropylpropane-1,3-dione

Introduction to 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-cyclopropylpropane-1,3-dione (CAS No. 172527-65-0)

1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-cyclopropylpropane-1,3-dione (CAS No. 172527-65-0) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in various therapeutic areas. The compound's structure includes a chloropyridine moiety and a cyclopropyl group, which contribute to its distinctive chemical and biological properties.

The chloropyridine ring is a common structural element in many pharmaceuticals due to its ability to enhance the lipophilicity and metabolic stability of molecules. The presence of the cyclopropyl group, on the other hand, can influence the conformational flexibility and binding affinity of the compound to its target proteins. These structural features make 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-cyclopropylpropane-1,3-dione an attractive candidate for drug development.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of this compound. Studies have shown that 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-cyclopropylpropane-1,3-dione exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising lead compound for the development of novel drugs.

One of the key areas of interest is its potential as an inhibitor of kinases, a class of enzymes involved in numerous cellular processes including signal transduction and cell cycle regulation. Kinase inhibitors have been successfully developed for the treatment of various cancers and inflammatory diseases. Research has demonstrated that 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-cyclopropylpropane-1,3-dione can selectively inhibit certain kinases, thereby disrupting aberrant signaling pathways that contribute to disease progression.

Beyond kinase inhibition, this compound has also shown promise in modulating other important biological targets. For instance, it has been investigated for its ability to interact with G protein-coupled receptors (GPCRs), which are crucial for many physiological processes and are targeted by a significant proportion of marketed drugs. Studies have indicated that 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-cyclopropylpropane-1,3-dione can modulate the activity of specific GPCRs, potentially offering new therapeutic avenues for conditions such as cardiovascular diseases and neurological disorders.

The pharmacokinetic properties of 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-cyclopropylpropane-1,3-dione have also been extensively studied. Its lipophilic nature contributes to good oral bioavailability and favorable distribution characteristics, which are essential for effective drug delivery. Additionally, the compound has demonstrated acceptable metabolic stability and low toxicity in preclinical studies, further supporting its potential as a viable drug candidate.

In the context of drug development, the optimization of lead compounds is a critical step in advancing potential therapeutics from the laboratory to clinical trials. Researchers have employed various strategies to enhance the pharmacological properties of 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-cyclopropylpropane-1,3-dione, including structural modifications to improve potency and selectivity. These efforts have led to the identification of several analogs with enhanced biological activities and improved drug-like properties.

Clinical trials are an essential phase in the drug development process, providing crucial data on safety and efficacy in human subjects. While clinical data for 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-cyclopropylpropane-1,3-dione is still limited, preclinical studies have laid a strong foundation for its potential therapeutic applications. Ongoing research continues to explore its safety profile and therapeutic potential in various disease models.

In conclusion, 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-cyclopropylpropane-1,3-dione (CAS No. 172527-65-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to elucidate its mechanisms of action and optimize its properties, this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.